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Compound of Interest

Compound Name: Isocalophyllic acid

Cat. No.: B15590327 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and operational excellence.

This document provides a comprehensive, step-by-step guide for the safe disposal of

isocalophyllic acid, ensuring the protection of laboratory personnel and the environment.

Isocalophyllic acid is a natural product isolated from Calophyllum inophyllum and is utilized in

research for its potential anti-inflammatory and antimicrobial properties.[1] As a carboxylic acid,

its disposal requires adherence to specific safety protocols.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of isocalophyllic
acid. This information is critical for a comprehensive understanding of the compound's

characteristics to ensure safe handling and disposal.
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Property Value Source

CAS Number 157810-76-9 [1][2]

Molecular Formula C₂₅H₂₄O₆ [2][3]

Molecular Weight 420.45 g/mol [1][2][3]

Appearance Powder [2]

Melting Point 182-183 °C [1]

Boiling Point 633.7±55.0 °C (Predicted) [1]

Density 1.259±0.06 g/cm³ (Predicted) [1]

Storage 2-8°C, sealed, dry, light-proof [1]

Experimental Protocol for Disposal
While a specific Safety Data Sheet (SDS) for isocalophyllic acid is not readily available, the

following protocol is based on general best practices for the disposal of carboxylic acids in a

laboratory setting.

1. Personal Protective Equipment (PPE): Before handling isocalophyllic acid, ensure you are

wearing the appropriate PPE:

Safety goggles or glasses

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

2. Spill Management: In the event of a spill, immediately alert personnel in the vicinity.

For small spills of the solid, carefully sweep up the material to avoid generating dust and

place it in a designated, labeled waste container.

Ensure the area is well-ventilated.

3. Disposal of Unused or Waste Isocalophyllic Acid:
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Due to the lack of specific toxicity and environmental impact data, isocalophyllic acid should

be treated as hazardous waste. Direct disposal down the drain is not recommended.

Step 1: Collection

Collect waste isocalophyllic acid in a clearly labeled, sealed, and chemically compatible

container. The label should include the full chemical name and any known hazard

information.

Step 2: Neutralization (for solutions)

If the isocalophyllic acid is in a solvent, consult the solvent's SDS for proper handling

and disposal.

For acidic solutions, neutralization can render the waste less hazardous. Slowly add a

weak base, such as sodium bicarbonate (baking soda) or a dilute sodium hydroxide

solution, while stirring in a well-ventilated area, preferably a fume hood.

Monitor the pH of the solution using pH paper or a calibrated pH meter. The target pH for

neutralization is typically between 6.0 and 8.0.

Be aware that neutralization reactions are exothermic and may produce gas. Proceed with

caution.

Step 3: Final Disposal

Once neutralized, the solution should still be collected in a labeled hazardous waste

container.

Solid isocalophyllic acid waste should be placed in a designated, sealed, and labeled

container.

Consult your institution's Environmental Health and Safety (EHS) office for specific

guidelines on the disposal of chemical waste. They will arrange for collection and proper

disposal by a licensed waste management company.

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of isocalophyllic
acid.

Isocalophyllic Acid Disposal Workflow

Start: Identify Isocalophyllic
Acid for Disposal

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Is the waste solid or
a solution?

Collect solid waste in a
labeled, sealed container.

Solid

Slowly neutralize the solution
with a weak base to pH 6-8.

Solution

Store waste container in a
designated secondary containment area.

Collect neutralized solution
in a labeled waste container.

Contact Environmental Health & Safety
(EHS) for pickup and final disposal.

End: Waste properly disposed.
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Click to download full resolution via product page

Caption: A flowchart outlining the step-by-step procedure for the safe disposal of

isocalophyllic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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